2-(2,4-Di-1-pyrrolidinyl-9H-pyrimido(4,5-b)indol-9-yl)-1-(1-pyrrolidinyl)ethanone

• CAS No.: 214212-39-2
• Molecular Formula: C24H30N6O
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-(2,4-dipyrrolidin-1-ylpyrimido[4,5-b]indol-9-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C24H30N6O/c31-20(27-11-3-4-12-27)17-30-19-10-2-1-9-18(19)21-22(28-13-5-6-14-28)25-24(26-23(21)30)29-15-7-8-16-29/h1-2,9-10H,3-8,11-17H2
• InChI Key: UZMWVMXNKZSFIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC3=C2C4=CC=CC=C4N3CC(=O)N5CCCC5)N6CCCC6

Description

This compound, also designated as PNU-142731A, is a pyrimidoindole derivative featuring three pyrrolidinyl substituents: two at the 2- and 4-positions of the pyrimidine ring and one at the acetyl group attached to the indole nitrogen. Its structural complexity grants unique pharmacological properties, particularly as an antioxidant. Preclinical studies indicate its efficacy in mitigating oxidative stress, a key contributor to neurodegenerative and inflammatory diseases like multiple sclerosis and asthma. Notably, PNU-142731A has advanced to phase I clinical trials due to its oral bioavailability and robust radical-scavenging activity .

Biological Activity

2-(2,4-Di-1-pyrrolidinyl-9H-pyrimido(4,5-b)indol-9-yl)-1-(1-pyrrolidinyl)ethanone, commonly referred to as PNU 2, is a compound with significant potential in pharmacological applications. Its structure suggests a complex interaction with biological systems, particularly in relation to neurotransmitter receptors and enzymes involved in critical physiological processes. This article delves into the biological activity of PNU 2, highlighting its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• Molecular Formula : C24H30N6O
• Molecular Weight : 418.53 g/mol
• CAS Number : 214212-39-2
• Predicted Boiling Point : 638.9 °C
• Density : 1.40 g/cm³
• pKa : 7.41

PNU 2 exhibits its biological activity primarily through interactions with serotonin receptors and other neurotransmitter systems. Research indicates that it acts as a potent ligand for the 5-HT1A receptor , a subtype of serotonin receptor implicated in mood regulation and anxiety disorders . The compound's structural features allow it to effectively bind to these receptors, influencing serotonin signaling pathways.

In Vitro Studies

In vitro evaluations have demonstrated that PNU 2 possesses significant affinity for the serotonin transporter protein (SERT) and the 5-HT1A receptor , indicating its potential role as an antidepressant or anxiolytic agent . The compound's efficacy was assessed using various assays:

Assay Type	Result
Binding Affinity (5-HT1A)	High affinity
SERT Inhibition	Moderate inhibition observed
Functional Activity	Agonistic properties confirmed

In Vivo Studies

In vivo studies further support the therapeutic potential of PNU 2. Animal models treated with PNU 2 exhibited reduced anxiety-like behaviors, corroborating its role as a 5-HT1A receptor agonist . Additionally, the compound demonstrated neuroprotective effects in models of neurodegeneration.

Case Studies

Several case studies highlight the biological significance of PNU 2:

• Case Study on Anxiety Reduction :
  • In a controlled study involving rodents, administration of PNU 2 resulted in a statistically significant reduction in anxiety-like behaviors compared to control groups.
  • Behavioral tests such as the Elevated Plus Maze (EPM) and Open Field Test (OFT) were utilized to measure outcomes.
• Neuroprotective Effects :
  • A separate study investigated the neuroprotective capabilities of PNU 2 against oxidative stress-induced damage in neuronal cultures.
  • Results indicated that PNU 2 significantly reduced markers of oxidative stress and apoptosis.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

To contextualize the biological and chemical uniqueness of PNU-142731A, a comparison with structurally analogous compounds is essential. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Pyrimidoindole Derivatives

Compound Name	Core Structure	Key Substituents	Biological Activity	Key Findings
PNU-142731A	Pyrimido[4,5-b]indole	2,4-Di-1-pyrrolidinyl; 1-(1-pyrrolidinyl)acetyl	Antioxidant	Phase I clinical candidate; IC₅₀ for ROS scavenging: <1 μM in neuronal models
Compound 8 (Tichy et al.)	Pyrimido[4,5-b]indole ribonucleoside	6-Chloro; 4-furan-2-yl; sugar moiety	Antiproliferative	IC₅₀ of 0.175 μM in HepG2 cells; antiviral activity against Dengue virus
Pyrimido[4,5-d]pyrimidines	Pyrimido[4,5-d]pyrimidine	Variable (e.g., methylsulfanyl, amino)	Kinase inhibition	Lower metabolic stability due to electron-deficient core
Thieno[3,2-d]pyrimidines	Thienopyrimidine	Sulfur atom in ring	Anticancer	Enhanced lipophilicity improves blood-brain barrier penetration
9-(4-chlorophenyl)-7-(2-methoxybenzyl)pyrido[4,3-d]triazolo[1,5-a]pyrimidin-8-one	Pyrido-triazolo-pyrimidine	4-Chlorophenyl; 2-methoxybenzyl	Antimicrobial	MIC of 2 μg/mL against S. aureus; structural rigidity reduces off-target effects

Key Insights :

Substituent Impact :

• The pyrrolidinyl groups in PNU-142731A enhance solubility and reduce cytotoxicity compared to halogenated analogs (e.g., Compound 8) .
• Electron-withdrawing groups (e.g., chlorine in Compound 8) correlate with antiproliferative activity but increase metabolic instability .

Core Modifications: Replacing the pyrimidoindole core with thienopyrimidine (sulfur-containing) improves lipophilicity but reduces antioxidant capacity . Ribonucleoside derivatives (Compound 8) exhibit dual antiviral/antiproliferative activity but require parenteral administration due to poor oral absorption .

Biological Selectivity :

• PNU-142731A’s acetyl-pyrrolidine side chain confers selectivity for neuronal oxidative stress pathways, unlike broader-spectrum antioxidants like N-acetylcysteine .
• Triazolo-pyrimidine derivatives (e.g., from ) show narrow-spectrum antimicrobial activity, avoiding disruption of human microbiota .

Research Findings and Clinical Relevance

• PNU-142731A : Demonstrated a 60% reduction in lipid peroxidation in murine models of multiple sclerosis at 10 mg/kg (oral) .
• Compound 8 : Achieved 90% inhibition of Dengue virus replication at 5 μM but showed hepatotoxicity at higher doses (>10 μM) .